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Compound of Interest

Compound Name: 2,6-Dichloro-4-methylnicotinonitrile

Cat. No.: B1293653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2,6-
Dichloro-4-methylnicotinonitrile (CAS No. 875-35-4). Adherence to these procedures is

critical to ensure personal safety and environmental compliance.

I. Immediate Safety and Handling Precautions
Prior to handling 2,6-Dichloro-4-methylnicotinonitrile for any purpose, including disposal, it is

imperative to be familiar with its hazard profile. This compound is classified as toxic and

hazardous.

Key Hazard Information:

Hazard Classification Description

Acute Toxicity (Oral) Toxic if swallowed.[1][2][3]

Acute Toxicity (Dermal) Harmful in contact with skin.[1][4]

Acute Toxicity (Inhalation) Harmful if inhaled.[1][4]

Skin Corrosion/Irritation Causes skin irritation.[1][2][4]

Serious Eye Damage/Irritation Causes serious eye damage.[1][2][3]

Specific target organ toxicity May cause respiratory irritation.[1][2][5]
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Personal Protective Equipment (PPE):

All personnel handling this compound must use the following PPE to minimize exposure:

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Use chemical safety goggles and/or a face shield.

Skin and Body Protection: Wear a lab coat, long-sleeved shirt, and long pants. In cases of

potential significant exposure, a chemical-resistant apron or suit may be necessary.

Respiratory Protection: If dust or aerosols may be generated, use a NIOSH-approved

respirator with an appropriate particulate filter.

II. Step-by-Step Disposal Procedure
The primary and recommended method for the disposal of 2,6-Dichloro-4-
methylnicotinonitrile is through a licensed and approved hazardous waste disposal facility.

Do not attempt to dispose of this chemical into the sanitary sewer or as regular solid waste.

Containerization:

Ensure the waste 2,6-Dichloro-4-methylnicotinonitrile is stored in its original container

or a clearly labeled, compatible, and tightly sealed container.

The label should include the full chemical name, "2,6-Dichloro-4-methylnicotinonitrile,"

the CAS number "875-35-4," and appropriate hazard symbols (e.g., "Toxic," "Irritant").

Handle uncleaned containers with the same precautions as the product itself.[6]

Waste Segregation:

Store waste 2,6-Dichloro-4-methylnicotinonitrile separately from incompatible

materials. Avoid mixing with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Storage Pending Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1293653?utm_src=pdf-body
https://www.benchchem.com/product/b1293653?utm_src=pdf-body
https://www.benchchem.com/product/b1293653?utm_src=pdf-body
https://www.benchchem.com/product/b1293653?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/sds/sigma/71913
https://www.benchchem.com/product/b1293653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

The storage area should be cool and dry.[2]

Arranging for Disposal:

Contact your institution's EHS office or a certified hazardous waste disposal contractor to

arrange for pickup and disposal.

Provide the full chemical name and quantity of the waste material.

Follow all institutional and local regulations for hazardous waste manifest and

transportation.

Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, carefully sweep up the solid material and place it into a labeled,

sealed container for disposal. Avoid generating dust.

Clean the spill area with a suitable solvent (consult your EHS office for recommendations)

and then wash with soap and water.

All materials used for cleanup (e.g., absorbent pads, contaminated gloves) must also be

disposed of as hazardous waste.

III. Disposal Workflow
The following diagram illustrates the decision-making and operational flow for the proper

disposal of 2,6-Dichloro-4-methylnicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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